Pentafluorophenylhydrazine

• IUPAC Name: (2,3,4,5,6-pentafluorophenyl)hydrazine
• InChI: InChI=1S/C6H3F5N2/c7-1-2(8)4(10)6(13-12)5(11)3(1)9/h13H,12H2
• InChI Key: BYCUWCJUPSUFBX-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1F)F)F)F)F)NN
• Molecular Formula: C6H3F5N2
• DSSTOX Substance ID: DTXSID20232003
• Molecular Weight: 198.09 g/mol
• Physical Description: Tan flakes; [Alfa Aesar MSDS]
• CAS RN: 828-73-9

Description

Synthesis Analysis

The synthesis of pentafluorophenylhydrazine involves various methods, including the reaction of pentafluorophenyl with metal chlorides to obtain different complexes (Rieber & Beck, 2018) and one-pot preparation methods for obtaining pentafluorophenyl derivatives in high yield and purity (Jacobsen et al., 1991).

Molecular Structure Analysis

The molecular structure of this compound derivatives has been analyzed through various techniques, demonstrating unique structural characteristics. For example, the cyclization of 1-pentafluorophenyl-4-trimethylsilyl-2,4-diaza-1,3-dithia-2,3-butadiene leads to a compound with an almost planar molecular geometry (Zibarev et al., 1992).

Chemical Reactions and Properties

This compound undergoes various chemical reactions, leading to the synthesis of complex molecules. The reactions with polychloromethanes in the presence of AlCl3 produce N-pentafluorophenyl-hydrazidoyl dichlorides and chlorides, demonstrating its reactivity and potential for synthesizing novel compounds (Petrova et al., 1985).

Physical Properties Analysis

The physical properties of this compound derivatives, such as crystallization behaviors and molecular interactions, have been extensively studied, revealing insights into their stability and reactivity. For instance, cocrystals of 2,3,4,5,6-pentafluorophenol with phenazine have been prepared, showcasing the compound's ability to form stable structures through specific molecular interactions (Czapik & Gdaniec, 2011).

Scientific Research Applications

• Cytochemical Demonstration Techniques : Stoward and Bradbury (2004) described the use of pentafluorophenylhydrazine (PFPH) in a cytochemical technique for localizing mucosubstances and polysaccharides in electron microscopy. This highlights its role in enhancing microscopic imaging of biological specimens (Stoward & Bradbury, 2004).

• Polymer Surface Study : Zeggane and Delamar (1988) investigated the penetration depth and speed of reaction of derivatization reagents, including this compound, on functionalized polymer surfaces. This research shows its application in studying polymer chemistry and surface properties (Zeggane & Delamar, 1988).

• Transition Metal Complex Synthesis : Rieber and Beck (2018) explored the synthesis of various transition metal complexes using this compound. This indicates its use in inorganic chemistry for synthesizing novel compounds (Rieber & Beck, 2018).

• Malondialdehyde Analysis in Urine : Shin and Jung (2009) developed a sensitive method for analyzing malondialdehyde in human urine by derivatization with this compound. This research underscores its application in bioanalytical chemistry for detecting specific biomarkers (Shin & Jung, 2009).

• Air Quality Analysis : Cecinato et al. (2001) used this compound-coated silica cartridges for the sensitive detection of semi-volatile carbonyl compounds in air. This study shows its application in environmental chemistry and air quality monitoring (Cecinato et al., 2001).

Safety and Hazards

Pentafluorophenylhydrazine may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, and to use personal protective equipment.

Mechanism of Action

Target of Action

Pentafluorophenylhydrazine (PFPH) primarily targets apurinic/apyrimidinic (AP) sites in cellular DNA . AP sites are common DNA lesions that arise from spontaneous hydrolysis of the N-glycosidic bond and base-excision repair mechanisms of the modified bases .

Mode of Action

PFPH interacts with its targets through a process of derivatization . This involves enzymatic digestion of AP site-containing DNA by endo- and exonucleases, followed by derivatization with PFPH . An isotopically labeled PFPH derivative is then added as an internal standard .

Biochemical Pathways

The interaction of PFPH with AP sites affects the DNA repair pathway . AP sites are formed from oxidation, halogenation, alkylation, and nitrosylation reactions at the nucleobases . By targeting these sites, PFPH plays a role in the body’s response to DNA damage.

Result of Action

The action of PFPH results in the quantification of AP sites in genomic DNA . This is achieved through a combination of PFPH derivatization and liquid chromatography–coupled tandem mass spectrometry (LC-MS/MS) analysis . The method allows for sensitive and selective quantification of AP sites in DNA .

Action Environment

The action, efficacy, and stability of PFPH can be influenced by various environmental factors.

Biochemical Analysis

Biochemical Properties

Pentafluorophenylhydrazine plays a significant role in various biochemical reactions. It is commonly used as a derivatizing agent in analytical chemistry, particularly in the quantification of apurinic/apyrimidinic sites in cellular DNA . This compound interacts with enzymes such as endonucleases and exonucleases during the enzymatic digestion of DNA. The compound forms stable derivatives with aldehydic groups, which can then be quantified using liquid chromatography-mass spectrometry (LC-MS/MS) . These interactions are crucial for the accurate measurement of DNA damage and repair mechanisms.

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It is used to quantify DNA lesions, specifically apurinic/apyrimidinic sites, which are common DNA lesions resulting from spontaneous hydrolysis and base-excision repair mechanisms . The presence of this compound in cellular assays allows for the sensitive and selective detection of these lesions, providing valuable information on DNA damage and repair pathways. Additionally, this compound can influence cell signaling pathways and gene expression by interacting with DNA and other biomolecules involved in these processes.

Molecular Mechanism

The molecular mechanism of this compound involves its ability to form stable derivatives with aldehydic groups in DNA. This interaction is facilitated by the compound’s high reactivity towards carbonyl groups, allowing it to bind to apurinic/apyrimidinic sites in DNA . The resulting derivatives can be quantified using LC-MS/MS, providing a sensitive and accurate measure of DNA damage. This compound also exhibits enzyme inhibition or activation properties, depending on the specific biochemical context. These interactions can lead to changes in gene expression and cellular metabolism.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard storage conditions, but its reactivity may decrease over extended periods. Studies have shown that this compound can maintain its effectiveness in quantifying DNA lesions for several months when stored properly . Long-term exposure to environmental factors such as light and moisture can lead to degradation and reduced efficacy. It is essential to monitor the stability of this compound in laboratory settings to ensure accurate and reliable results.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound is generally well-tolerated and does not exhibit significant toxic effects. At higher doses, this compound can induce adverse effects, including toxicity and cellular damage . It is crucial to determine the appropriate dosage for specific experimental conditions to minimize potential risks and ensure the accuracy of the results. Threshold effects and toxicological profiles should be carefully evaluated in animal studies to establish safe and effective dosage ranges.

Metabolic Pathways

This compound is not a naturally occurring metabolite and is only found in individuals exposed to the compound or its derivatives . The metabolic pathways of this compound involve its interaction with enzymes and cofactors involved in DNA repair and damage response mechanisms. The compound’s ability to form stable derivatives with aldehydic groups in DNA is a key aspect of its metabolic activity. These interactions can affect metabolic flux and metabolite levels, providing insights into the compound’s role in cellular processes.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its chemical properties and interactions with transporters and binding proteins. The compound can be taken up by cells through passive diffusion or active transport mechanisms . Once inside the cell, this compound can interact with various biomolecules, leading to its localization and accumulation in specific cellular compartments. These interactions can affect the compound’s activity and function, influencing its overall efficacy in biochemical assays.

Subcellular Localization

This compound exhibits specific subcellular localization patterns, which can impact its activity and function. The compound is known to target DNA within the nucleus, where it forms stable derivatives with apurinic/apyrimidinic sites . This localization is facilitated by the compound’s ability to interact with nuclear proteins and DNA repair enzymes. Additionally, this compound may undergo post-translational modifications that direct it to specific cellular compartments, further influencing its biochemical properties and effects.